molecular formula C7H7ClN2O B6148841 3-chloro-6-(prop-2-en-1-yloxy)pyridazine CAS No. 859296-68-7

3-chloro-6-(prop-2-en-1-yloxy)pyridazine

Cat. No. B6148841
CAS RN: 859296-68-7
M. Wt: 170.6
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Description

3-chloro-6-(prop-2-en-1-yloxy)pyridazine is a chemical compound with the molecular formula C9H7ClN2O and a molecular weight of 194.62 . It is used for research purposes .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-chloro-6-(prop-2-en-1-yloxy)pyridazine involves the reaction of 3-chloropyridazine with prop-2-en-1-ol in the presence of a base to form the desired product.", "Starting Materials": [ "3-chloropyridazine", "prop-2-en-1-ol", "base (e.g. potassium carbonate)" ], "Reaction": [ "Add 3-chloropyridazine to a reaction flask", "Add prop-2-en-1-ol to the reaction flask", "Add a base (e.g. potassium carbonate) to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. dichloromethane)", "Dry the organic layer with anhydrous sodium sulfate", "Filter the organic layer to remove the drying agent", "Concentrate the organic layer under reduced pressure to obtain the desired product" ] }

CAS RN

859296-68-7

Product Name

3-chloro-6-(prop-2-en-1-yloxy)pyridazine

Molecular Formula

C7H7ClN2O

Molecular Weight

170.6

Purity

95

Origin of Product

United States

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